molecular formula C3H4BNO2S B8270634 Thiazol-5-ylboronic acid CAS No. 942190-81-0

Thiazol-5-ylboronic acid

Cat. No. B8270634
CAS RN: 942190-81-0
M. Wt: 128.95 g/mol
InChI Key: OPMGYPOENUJLEM-UHFFFAOYSA-N
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Description

Thiazol-5-ylboronic acid is a chemical compound with the molecular formula C3H4BNO2S . It has a molecular weight of 128.95 g/mol . The IUPAC name of Thiazol-5-ylboronic acid is 1,3-thiazol-5-ylboronic acid . It has 2 hydrogen bond donor counts and 4 hydrogen bond acceptor counts .


Synthesis Analysis

The synthesis of Thiazol-5-ylboronic acid involves the use of pinacol boronic esters . Protodeboronation of 1°, 2° and 3° alkyl boronic esters is reported . A synthetic route to the thiazol-5-ylboronic acid pinacol ester has been established .


Molecular Structure Analysis

The molecular structure of Thiazol-5-ylboronic acid includes a thiazole ring, which consists of sulfur and nitrogen . The InChI of Thiazol-5-ylboronic acid is "InChI=1S/C3H4BNO2S/c6-4(7)3-1-5-2-8-3/h1-2,6-7H" . The canonical SMILES of Thiazol-5-ylboronic acid is "B(C1=CN=CS1)(O)O" .


Chemical Reactions Analysis

Thiazole and its derivatives, including Thiazol-5-ylboronic acid, have been found to participate in various chemical reactions . These include donor–acceptor, nucleophilic, and oxidation reactions . The thiazole ring’s aromaticity allows for many reactive positions where these reactions may take place .


Physical And Chemical Properties Analysis

Thiazol-5-ylboronic acid has a density of 1.4±0.1 g/cm3 . Its boiling point is 335.3±34.0 °C at 760 mmHg . The flash point is 156.6±25.7 °C . The compound has a vapour pressure of 0.0±0.8 mmHg at 25°C and an index of refraction of 1.565 .

properties

CAS RN

942190-81-0

Product Name

Thiazol-5-ylboronic acid

Molecular Formula

C3H4BNO2S

Molecular Weight

128.95 g/mol

IUPAC Name

1,3-thiazol-5-ylboronic acid

InChI

InChI=1S/C3H4BNO2S/c6-4(7)3-1-5-2-8-3/h1-2,6-7H

InChI Key

OPMGYPOENUJLEM-UHFFFAOYSA-N

Canonical SMILES

B(C1=CN=CS1)(O)O

Origin of Product

United States

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